Cas no 828272-19-1 (3-Bromo-N-methyl-N-boc-propylamine)

3-Bromo-N-methyl-N-Boc-propylamine is a versatile brominated amine derivative protected by a tert-butoxycarbonyl (Boc) group. Its key advantages include high purity and stability, making it suitable for use as an intermediate in organic synthesis, particularly in peptide coupling and pharmaceutical applications. The Boc protection ensures selective reactivity, allowing controlled deprotection under mild acidic conditions. The bromine substituent provides a reactive handle for further functionalization via nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in medicinal chemistry for the development of amine-containing scaffolds. Its well-defined structure and compatibility with standard synthetic protocols enhance its utility in research and industrial settings.

3-Bromo-N-methyl-N-boc-propylamine structure

828272-19-1 structure

Product Name:3-Bromo-N-methyl-N-boc-propylamine

CAS No:828272-19-1

MF:C₉H₁₈BrNO₂

MW:252.148722171783

MDL:MFCD16251262

CID:681468

PubChem ID:46780899

Update Time:2025-06-07

3-Bromo-N-methyl-N-boc-propylamine Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (3-bromopropyl)methyl-, 1,1-dimethylethyl ester
- 3-Bromo-N-methyl-N-boc-propylamine
- tert-butyl N-(3-bromopropyl)-N-methylcarbamate
- 1,1-Dimethylethyl N-(3-bromopropyl)-N-methylcarbamate (ACI)
- Carbamic acid, (3-bromopropyl)methyl-, 1,1-dimethylethyl ester (9CI)
- tert-Butyl N-(3-bromopropyl)-N-(methyl)carbamate
- tert-Butyl (3-bromopropyl)(methyl)carbamate
- C77502
- tert-Butyl(3-bromopropyl)(methyl)carbamate
- DB-315272
- AKOS025295794
- tert-Butyl (3-bromopropyl)methylcarbamate
- CS-0139180
- EN300-196621
- SCHEMBL4907545
- 828272-19-1
- AS-81817
- N-Boc-N-methyl-3-bromopropylamine
- DTXSID10675728
- MDL： MFCD16251262
- Inchi： 1S/C9H18BrNO2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5-7H2,1-4H3
- InChI Key： PIUWBRCCWDAPFG-UHFFFAOYSA-N
- SMILES： O=C(N(CCCBr)C)OC(C)(C)C

Computed Properties

Exact Mass: 251.05200
Monoisotopic Mass: 251.05209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54000
LogP: 2.63830

3-Bromo-N-methyl-N-boc-propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B685315-20mg	3-Bromo-N-methyl-N-boc-propylamine	828272-19-1		20mg	$ 201.00	2023-04-18
TRC	B685315-200mg	3-Bromo-N-methyl-N-boc-propylamine	828272-19-1		200mg	$ 1596.00	2023-04-18
eNovation Chemicals LLC	Y1252609-100mg	Carbamic acid, (3-bromopropyl)methyl-, 1,1-dimethylethyl ester	828272-19-1	95%	100mg	$75	2024-06-07
eNovation Chemicals LLC	Y1252609-250mg	Carbamic acid, (3-bromopropyl)methyl-, 1,1-dimethylethyl ester	828272-19-1	95%	250mg	$100	2024-06-07
eNovation Chemicals LLC	Y1252609-1g	Carbamic acid, (3-bromopropyl)methyl-, 1,1-dimethylethyl ester	828272-19-1	95%	1g	$190	2024-06-07
Cooke Chemical	LN9408955-5g	3-Bromo-N-methyl-N-boc-propylamine	828272-19-1	95%	5g	RMB 5760.00	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1209820-100mg	tert-Butyl (3-bromopropyl)(methyl)carbamate	828272-19-1	95%	100mg	￥253.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1209820-250mg	tert-Butyl (3-bromopropyl)(methyl)carbamate	828272-19-1	95%	250mg	￥488.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1209820-1g	tert-Butyl (3-bromopropyl)(methyl)carbamate	828272-19-1	95%	1g	￥1388.00	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-209548-20mg	3-Bromo-N-methyl-N-boc-propylamine,	828272-19-1		20mg	￥2858.00	2023-09-05